Cas no 2248200-24-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-phenylacetate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-phenylacetate is a specialized chiral building block used in peptide synthesis and pharmaceutical research. Its key advantages include the presence of a Boc-protected amino group, ensuring stability during synthetic processes, and the phthalimide (1,3-dioxoisoindolin-2-yl) ester moiety, which facilitates efficient coupling reactions. The (2S)-configuration provides stereochemical control, making it valuable for enantioselective synthesis. The tert-butoxycarbonyl (Boc) group offers orthogonal protection compatibility, allowing selective deprotection in multi-step syntheses. This compound is particularly useful in the preparation of modified peptides and bioactive molecules, where high purity and controlled reactivity are essential. Its well-defined structure ensures reproducibility in complex organic transformations.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-phenylacetate structure
2248200-24-8 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-phenylacetate
CAS No:2248200-24-8
MF:C21H20N2O6
MW:396.393305778503
CID:6038172
PubChem ID:165978748
Update Time:2025-06-07

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-phenylacetate Chemical and Physical Properties

Names and Identifiers

    • 2248200-24-8
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-phenylacetate
    • EN300-6521476
    • Inchi: 1S/C21H20N2O6/c1-21(2,3)28-20(27)22-16(13-9-5-4-6-10-13)19(26)29-23-17(24)14-11-7-8-12-15(14)18(23)25/h4-12,16H,1-3H3,(H,22,27)/t16-/m0/s1
    • InChI Key: HLECWGGFOWKWAL-INIZCTEOSA-N
    • SMILES: O(C(N[C@H](C(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 396.13213636g/mol
  • Monoisotopic Mass: 396.13213636g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 641
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 102Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-phenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6521476-0.05g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-phenylacetate
2248200-24-8
0.05g
$1737.0 2023-05-23
Enamine
EN300-6521476-0.1g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-phenylacetate
2248200-24-8
0.1g
$1819.0 2023-05-23
Enamine
EN300-6521476-0.25g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-phenylacetate
2248200-24-8
0.25g
$1902.0 2023-05-23
Enamine
EN300-6521476-0.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-phenylacetate
2248200-24-8
0.5g
$1984.0 2023-05-23
Enamine
EN300-6521476-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-phenylacetate
2248200-24-8
1g
$2068.0 2023-05-23
Enamine
EN300-6521476-2.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-phenylacetate
2248200-24-8
2.5g
$4052.0 2023-05-23
Enamine
EN300-6521476-5.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-phenylacetate
2248200-24-8
5g
$5995.0 2023-05-23
Enamine
EN300-6521476-10.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-phenylacetate
2248200-24-8
10g
$8889.0 2023-05-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-phenylacetate Related Literature

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-phenylacetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-phenylacetate (CAS No. 2248200-24-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-phenylacetate, identified by the CAS number 2248200-24-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of isoindole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several functional groups, including a dioxo moiety, an amide bond, and aromatic substituents, which contribute to its unique chemical properties and biological interactions.

The (2S)-configuration of the amine group in the side chain is particularly noteworthy, as stereochemistry plays a crucial role in determining the efficacy and selectivity of many bioactive molecules. The presence of a tert-butoxy carbonyl (Boc) group further enhances the stability of the amine moiety during synthetic processes and in biological systems. This protection strategy is commonly employed in peptide and protein drug development, where maintaining the integrity of functional groups is essential for optimal pharmacological outcomes.

The phenylacetate moiety at the C-terminal position introduces hydrophobicity and potential interactions with biological targets. Phenyl derivatives are frequently observed in drug molecules due to their ability to engage in π-stacking interactions with proteins, which can modulate binding affinity and specificity. The combination of these structural features makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-phenylacetate a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets. Studies suggest that the isoindole core may interact with enzymes or receptors involved in metabolic pathways, inflammation, or cancer progression. The dioxo group, in particular, has been implicated in redox-sensitive mechanisms, which could be exploited for therapeutic purposes. These insights are derived from high-throughput virtual screening efforts that have identified isoindole derivatives as potential inhibitors of kinases and other enzyme families.

In vitro experiments have begun to elucidate the pharmacological profile of this compound. Initial assays indicate that it exhibits moderate activity against certain cancer cell lines, possibly through mechanisms involving cell cycle arrest or apoptosis induction. The (S)-configuration of the amine group appears to enhance these effects by improving binding affinity to specific protein targets. Additionally, the Boc-protection strategy allows for selective deprotection under controlled conditions, making this compound a versatile intermediate in synthetic biology applications.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-phenylacetate involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic steps include condensation reactions to form the isoindole core, followed by functional group manipulations such as oxidation and amidation. The introduction of the phenylacetate side chain typically proceeds via nucleophilic substitution or coupling reactions. Advances in green chemistry have led to efforts to optimize these synthetic routes for higher yields and reduced environmental impact.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it exhibits reasonable solubility in aqueous buffers due to polar functional groups like the amide bond. However, poor oral bioavailability may limit its clinical applicability unless strategies such as prodrug formulations or targeted delivery systems are employed. Nanotechnology-based approaches have shown promise in enhancing drug delivery efficiency for complex molecules like this one.

Future research directions include exploring derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-phenylacetate with modified substituents to improve pharmacological activity or reduce side effects. Structure-based drug design techniques will play a pivotal role in guiding these modifications by providing detailed insights into molecular interactions at the atomic level. Collaborative efforts between synthetic chemists and biologists will be essential for translating laboratory findings into viable therapeutic agents.

The broader significance of this compound lies in its contribution to our understanding of how structural features influence biological activity. As more isoindole derivatives are synthesized and characterized, patterns will emerge that can guide future drug development efforts. This compound serves as a valuable scaffold for exploring novel therapeutic strategies across multiple disease areas.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.